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Protein Tyrosine Phosphatase 1B (PTP1B) has emerged as a critical negative regulator in
insulin and leptin signaling pathways, making it a promising therapeutic target for type 2
diabetes, obesity, and certain cancers. Validating the efficacy and specificity of PTP1B
inhibitors is a crucial step in the drug discovery pipeline. This guide provides a comprehensive
overview of how to validate the inhibition of PTP1B by TCS 401, a selective inhibitor, and
compares its performance with other known inhibitors, Ertiprotafib and Trodusquemine.

Data Presentation: Comparative Inhibitor
Performance

The following tables summarize the quantitative data for TCS 401 and its alternatives based on
biochemical assays.

g ) Mechanism of
Inhibitor PTP1B Ki (uM) PTP1B IC50 (pM)

Action
TCS 401 0.29[1] Not explicitly found Competitive
) ) o 1.6 - 29 (assay o
Ertiprotafib Not explicitly found Not explicitly found
dependent)
] o Non-competitive,
Trodusquemine Not explicitly found ~1[2]

allosteric[2]
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Table 1: Comparison of in vitro inhibition of PTP1B. This table highlights the inhibitory constant
(Ki) and the half-maximal inhibitory concentration (IC50) of TCS 401, Ertiprotafib, and
Trodusquemine against PTP1B.

Inhibitor Selectivity over other PTPs

Highly selective for PTP1B. Ki values for other
phosphatases such as CD45, PTP[, PTPe,

TCS 401 o _
SHP-1, PTPa, and LAR are significantly higher
(59 UM to >2000 puM)[1].
) ] Information not available in the provided search
Ertiprotafib

results.

_ Exhibits some selectivity for PTP1B over its
Trodusquemine

closest homolog, TCPTP.

Table 2: Selectivity profile of PTP1B inhibitors. This table outlines the selectivity of the inhibitors
against other protein tyrosine phosphatases.

Mandatory Visualization
PTP1B Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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